Cas no 2228205-10-3 (1,1-difluoro-3-(methylamino)propan-2-one)

• Product Name: 1,1-difluoro-3-(methylamino)propan-2-one
• CAS No: 2228205-10-3
• MF: C₄H₇F₂NO
• MW: 123.101288080215
• CID: 6487742
• PubChem ID: 162573541
• Update Time: 2025-08-03

1,1-difluoro-3-(methylamino)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(methylamino)propan-2-one
• EN300-1928864
• VDRZBDFICRLNCD-UHFFFAOYSA-N
• 2228205-10-3
• OCID190128549937

• Inchi： 1S/C4H7F2NO/c1-7-2-3(8)4(5)6/h4,7H,2H2,1H3
• InChI Key： VDRZBDFICRLNCD-UHFFFAOYSA-N
• SMILES： FC(C(CNC)=O)F

Computed Properties

• Exact Mass: 123.04957017g/mol
• Monoisotopic Mass: 123.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1,1-difluoro-3-(methylamino)propan-2-one

Professional Introduction to Compound with CAS No. 2228205-10-3 and Product Name: 1,1-difluoro-3-(methylamino)propan-2-one

The compound identified by the CAS number 2228205-10-3 and the product name 1,1-difluoro-3-(methylamino)propan-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and amine functional groups in its molecular framework suggests a high degree of chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom, when incorporated into organic molecules, can significantly alter their pharmacokinetic properties, thereby increasing their efficacy and reducing side effects. The compound 1,1-difluoro-3-(methylamino)propan-2-one exemplifies this trend, as its structure incorporates two fluorine atoms at the 1-position of the propanone backbone. This substitution pattern is known to enhance the compound's lipophilicity and solubility, crucial factors for drug bioavailability.

The methylamino group at the 3-position of the molecule further contributes to its chemical diversity. This moiety is commonly found in biologically active compounds and is known to participate in hydrogen bonding interactions with biological targets. The combination of these functional groups makes 1,1-difluoro-3-(methylamino)propan-2-one a promising scaffold for drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

Recent studies have highlighted the role of fluorinated ketones in medicinal chemistry. For instance, fluorinated analogs of 1,1-difluoro-3-(methylamino)propan-2-one have been investigated for their anti-inflammatory and analgesic properties. These studies have demonstrated that minor modifications in the molecular structure can lead to significant changes in biological activity. The ability to fine-tune these properties makes fluorinated compounds highly attractive for drug development.

The synthesis of 1,1-difluoro-3-(methylamino)propan-2-one involves sophisticated organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as fluorination reactions and nucleophilic substitutions are commonly employed in its preparation. The use of specialized reagents and catalysts is essential to achieve the desired regioselectivity and stereoselectivity. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals from structurally complex molecules.

In addition to its synthetic significance, 1,1-difluoro-3-(methylamino)propan-2-one has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. Its unique structural features suggest that it may interact with multiple biological pathways, offering a broad spectrum of pharmacological activity. Researchers are currently exploring its potential as an antiviral agent, an antioxidant, and a neuroprotective compound. These investigations are supported by computational modeling studies that predict favorable binding interactions between 1,1-difluoro-3-(methylamino)propan-2-one and target proteins.

The growing interest in fluorinated compounds has also led to advancements in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate the structure and conformation of these molecules. These techniques provide critical data for understanding their reactivity and biological activity. The availability of such sophisticated analytical methods has facilitated rapid progress in fluorinated drug development.

Future research directions for 1,1-difluoro-3-(methylamino)propan-2-one include exploring its derivatives with enhanced pharmacological properties. By modifying additional functional groups or introducing chiral centers, scientists aim to develop more potent and selective therapeutic agents. Additionally, green chemistry principles are being applied to improve the sustainability of synthetic routes for this compound. The adoption of environmentally friendly solvents and catalytic systems is expected to reduce waste generation and energy consumption during production.

The impact of 1,1-difluoro-3-(methylamino)propan-2-one on pharmaceutical research underscores its importance as a building block for novel drugs. Its unique structural features offer a rich platform for innovation, driving advancements in both synthetic chemistry and medicinal biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation therapeutics.